![molecular formula C18H19N3O B6318204 (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% CAS No. 179056-29-2](/img/structure/B6318204.png)
(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% (4-MBP) is a synthetic organic compound used in various scientific experiments and research applications. It is a white, crystalline solid with a molecular weight of 456.64 g/mol. 4-MBP is an important intermediate in the synthesis of several biologically active compounds, such as the anticonvulsant drug phenytoin and the antifungal drug fluconazole. 4-MBP is also used as a reagent for the synthesis of various heterocyclic compounds, such as quinolones, pyrazolopyrimidines, and other compounds.
Mechanism Of Action
The mechanism of action of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% is not fully understood. It is believed that the compound acts as a proton acceptor, which can facilitate the formation of various heterocyclic compounds. It is also believed that (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% can act as a catalyst for the formation of various biologically active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% are not fully understood. However, it is believed that (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% can act as a proton acceptor, which can facilitate the formation of various heterocyclic compounds. It is also believed that (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% can act as a catalyst for the formation of various biologically active compounds.
Advantages And Limitations For Lab Experiments
(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% has several advantages for use in lab experiments. It is a white, crystalline solid that is easy to store and handle. It also has a high yield of 95%, which makes it ideal for use in synthetic organic chemistry. Furthermore, it is a relatively inexpensive reagent that can be used for the synthesis of various heterocyclic compounds and biologically active compounds.
However, there are some limitations to using (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% in lab experiments. It is a relatively toxic compound, and special safety precautions must be taken when handling it. In addition, it is not suitable for use in certain experiments, such as those involving the synthesis of certain drugs or other compounds that require a higher degree of purity.
Future Directions
There are several potential future directions for the use of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%. It could be used for the synthesis of various heterocyclic compounds and biologically active compounds. It could also be used as a reagent for the synthesis of various drugs, such as antiepileptic drugs, antipsychotic drugs, and anti-inflammatory drugs. Additionally, (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% could be used in the synthesis of novel compounds that could have potential therapeutic applications. Finally, further research could be done to better understand the biochemical and physiological effects of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%, as well as its mechanism of action.
Synthesis Methods
(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% is synthesized through a multi-step process. First, 4-methoxybenzaldehyde is reacted with ethyl acetoacetate in the presence of piperidine to form the intermediate product 4-methoxybenzyl acetoacetate. This intermediate is then reacted with 2-hydroxy-3-methylpyrazole in a base-catalyzed condensation reaction to form (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%. The entire synthesis process can be performed in a single reaction vessel, and the yield of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% is typically 95%.
Scientific Research Applications
(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% has been widely used in the synthesis of various heterocyclic compounds, such as quinolones, pyrazolopyrimidines, and other compounds. It has also been used as a reagent for the synthesis of biologically active compounds, such as the anticonvulsant drug phenytoin and the antifungal drug fluconazole. (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% has also been used in the synthesis of various drugs, such as antiepileptic drugs, antipsychotic drugs, and anti-inflammatory drugs.
properties
IUPAC Name |
1-(4-methoxyphenyl)-N-[[3-(1H-pyrazol-5-yl)phenyl]methyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O/c1-22-17-7-5-14(6-8-17)12-19-13-15-3-2-4-16(11-15)18-9-10-20-21-18/h2-11,19H,12-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTQPDSFZUFAARP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNCC2=CC(=CC=C2)C3=CC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.